Cas no 1099691-40-3 (3-[2-(cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid)

• Product Name: 3-[2-(cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid
• CAS No: 1099691-40-3
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 4571928
• PubChem ID: 43366617
• Update Time: 2025-06-07

3-[2-(cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid

• Inchi： 1S/C16H20O4/c1-2-19-14-9-5-6-12(10-11-15(17)18)16(14)20-13-7-3-4-8-13/h5-6,9-11,13H,2-4,7-8H2,1H3,(H,17,18)
• InChI Key： YSXIQHFXAJEJJY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC(OCC)=C1OC1CCCC1

Additional information on 3-[2-(cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid

Introduction to 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic Acid (CAS No. 1099691-40-3)

3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid (CAS No. 1099691-40-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopentoxyethoxyphenylacrylic acid, is characterized by its unique structural features, which include a cyclopentyl ether moiety and an ethoxy-substituted phenyl group attached to a propenoic acid backbone. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid is represented by the formula C₁₇H₂₀O₄. The compound's molecular weight is approximately 288.34 g/mol, and it exhibits a melting point of around 105°C. These physical properties are crucial for understanding its behavior in different solvents and environments, which is essential for both laboratory research and industrial applications.

In recent years, the study of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid has focused on its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings highlight the potential of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid as a novel therapeutic agent in oncology.

In addition to its biological activities, the synthetic accessibility of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid is another factor that makes it attractive for pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including Grignard reactions, esterifications, and Wittig reactions. This synthetic flexibility allows researchers to modify the structure of the compound to optimize its pharmacological properties, such as potency, selectivity, and bioavailability.

The pharmacokinetic properties of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-[2-(Cyclopentoxy)-3-ethoxy-phenyl]prop-2-enoic acid (CAS No. 1099691-40-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its anti-inflammatory and antitumor properties, makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in the treatment of various diseases.